Cas no 153683-14-8 (Benzene, 1-bromo-2-(2-iodoethyl)-4-methoxy-)

Benzene, 1-bromo-2-(2-iodoethyl)-4-methoxy- structure
153683-14-8 structure
Product Name:Benzene, 1-bromo-2-(2-iodoethyl)-4-methoxy-
CAS No:153683-14-8
MF:C9H10BrIO
MW:340.983574390411
CID:1327618
PubChem ID:11067803
Update Time:2025-04-20

Benzene, 1-bromo-2-(2-iodoethyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2-(2-iodoethyl)-4-methoxy-
    • SCHEMBL12428735
    • InChI=1/C9H10BrIO/c1-12-8-2-3-9(10)7(6-8)4-5-11/h2-3,6H,4-5H2,1H
    • DB-216019
    • DTXSID70454051
    • 153683-14-8
    • 1-Bromo-2-(2-iodoethyl)-4-methoxybenzene
    • Inchi: 1S/C9H10BrIO/c1-12-8-2-3-9(10)7(6-8)4-5-11/h2-3,6H,4-5H2,1H3
    • InChI Key: PBRHRGHQCASACP-UHFFFAOYSA-N
    • SMILES: ICCC1C(=CC=C(C=1)OC)Br

Computed Properties

  • Exact Mass: 339.8955
  • Monoisotopic Mass: 339.89598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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